5-Acetyl-6-methyl-2-thioxo-4-(p-methoxyphenyl)-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 5-acetyl-4-(4-methoxyphenyl)-6-methyl-2-sulfanylidene-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C16H14N2O2S/c1-9-14(10(2)19)15(13(8-17)16(21)18-9)11-4-6-12(20-3)7-5-11/h4-7H,1-3H3,(H,18,21)
• InChI Key: IFGMSNUEXLPPLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=S)N1)C#N)C2=CC=C(C=C2)OC)C(=O)C
• Molecular Formula: C16H14N2O2S
• Molecular Weight: 298.4 g/mol
• CAS No.: 121104-38-9

Description

5-Acetyl-6-methyl-2-thioxo-4-(p-methoxyphenyl)-1,2-dihydro-3-pyridinecarbonitrile is a useful research compound. Its molecular formula is C16H14N2O2S and its molecular weight is 298.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

This chemical plays a crucial role in the synthesis of a wide range of heterocyclic compounds. For instance, it serves as a precursor in the preparation of dialkyl heteroarylmethylphosphonates and alkylthio(heteroaryl)methylphosphonates, leading to the synthesis of compounds like imidazo[1,2-a]pyridines and thiazole derivatives, showcasing its versatility in organic synthesis (Drescher, Öhler, & Zbiral, 1991). Another study highlights its use in the synthesis and crystal structure determination of pyridine derivatives, further emphasizing its importance in the development of new molecular structures (Moustafa & Girgis, 2007).

Corrosion Inhibition

Research on pyridine derivatives, including compounds similar in structure to 5-Acetyl-6-methyl-2-thioxo-4-(p-methoxyphenyl)-1,2-dihydro-3-pyridinecarbonitrile, has shown potential in the corrosion inhibition of mild steel in hydrochloric acid. This indicates its potential application in protecting industrial materials from corrosion, enhancing the durability and lifespan of metal structures (Ansari, Quraishi, & Singh, 2015).

Electrochemical Studies

Electrochemical studies on similar pyridine derivatives have provided insights into their reactivity and mechanism of action in electrochemical processes. For example, the electrochemical oxidation of methyl 4,7-dihydro-3-isobutyl-6-methyl-4-(3-nitrophenyl)thieno-[2,3-b]pyridine-5-carboxylate, a compound related in structure, has been thoroughly investigated, revealing important details about its electrochemical behavior and potential applications in the development of new electrochemical sensors or processes (Ueno & Umeda, 1992).

Insecticidal Properties

The synthesis and study of pyridine derivatives have also led to the discovery of their insecticidal properties. Specific compounds have shown significant activity against pests, indicating the potential of this compound and its derivatives in agricultural applications to protect crops from insect damage (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).